4-Aminomethyltetrahydropyran
Overview
Description
4-Aminomethyltetrahydropyran is a reagent used in core modification in the discovery of CC214-2, an orally available, selective inhibitor of mTOR kinase . It is also used as a reagent in the development of pyrazoloquinolines as PDE10A inhibitor for the treatment of schizophrenia .
Molecular Structure Analysis
The empirical formula of 4-Aminomethyltetrahydropyran is C6H13NO . Its molecular weight is 115.17 . The SMILES string representation is NC1CCOCC1 .Physical And Chemical Properties Analysis
4-Aminomethyltetrahydropyran is a colorless to light yellow liquid . Its refractive index is between 1.4640 to 1.4670 at 20°C . The density is 0.977 g/cm3 at 25 °C .Scientific Research Applications
Medicine: Targeted Drug Delivery Systems
4-Aminomethyltetrahydropyran: is utilized in the development of targeted drug delivery systems. Its structure is instrumental in the synthesis of compounds that can be conjugated to drugs, allowing them to selectively bind to specific biological targets . This specificity can potentially reduce side effects and improve the efficacy of treatments.
Agriculture: Crop Protection Agents
In agriculture, 4-Aminomethyltetrahydropyran serves as a precursor in the synthesis of crop protection agents. These agents protect crops from pests and diseases, contributing to increased yield and food security .
Materials Science: Polymer Synthesis
This compound is involved in the synthesis of polymers with unique properties, such as enhanced flexibility and strength. These polymers have applications in various industries, including automotive and aerospace engineering .
Environmental Science: Eco-friendly Nanoparticle Production
4-Aminomethyltetrahydropyran: is researched for its role in the microbial synthesis of metal nanoparticles. These nanoparticles have applications in environmental remediation, such as the detoxification of pollutants .
Biochemistry: Enzyme Inhibitors
In biochemistry, it’s used to develop enzyme inhibitors that can regulate metabolic pathways. This has implications for the treatment of diseases where such pathways are disrupted .
Pharmacology: mTOR Kinase Inhibitors
The compound is a reagent in the discovery of mTOR kinase inhibitors, which are important in cancer therapy. These inhibitors can slow down or stop the growth of cancer cells .
Chemical Engineering: Catalysis
4-Aminomethyltetrahydropyran: is also significant in chemical engineering, particularly in catalysis. It can be used to create catalysts that facilitate chemical reactions, which are crucial in manufacturing processes .
Analytical Chemistry: Chromatographic Analysis
Lastly, in analytical chemistry, derivatives of 4-Aminomethyltetrahydropyran are used in chromatographic analysis techniques to separate and identify complex mixtures, aiding in quality control and research .
Safety and Hazards
properties
IUPAC Name |
oxan-4-ylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c7-5-6-1-3-8-4-2-6/h6H,1-5,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPBPLHNLRKRLPJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70378283 |
Source
|
| Record name | 4-aminomethyltetrahydropyran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70378283 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Aminomethyltetrahydropyran | |
CAS RN |
130290-79-8 |
Source
|
| Record name | 4-Aminomethyltetrahydropyran | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=130290-79-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-aminomethyltetrahydropyran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70378283 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (oxan-4-yl)methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 4-Aminomethyltetrahydropyran (4-AMTHP) a promising candidate for CO2 capture?
A1: 4-AMTHP is a heterocyclic amine that exhibits promising characteristics for CO2 capture in aqueous solutions. [] Studies have shown that 4-AMTHP can react reversibly with CO2 to form carbamic acid, indicating its potential for capturing and releasing CO2 under appropriate conditions. [] Additionally, blending 4-AMTHP with ammonia solutions enhances the kinetic reactivity during CO2 absorption. [] This synergistic effect suggests that 4-AMTHP can improve the efficiency of existing ammonia-based CO2 capture processes.
Q2: How does the structure of 4-AMTHP contribute to its CO2 absorption properties?
A2: While the provided research does not delve deeply into the structure-activity relationship, the presence of the amine group in 4-AMTHP is crucial for its CO2 absorption capabilities. Amines are known to react with CO2, and the specific structural features of 4-AMTHP likely influence the kinetics and thermodynamics of this reaction. Further research exploring modifications to the 4-AMTHP structure could optimize its CO2 absorption properties.
Q3: What experimental techniques were used to study the interaction of 4-AMTHP with CO2?
A3: Researchers utilized a combination of techniques to investigate the interaction between 4-AMTHP and CO2. These include:
- Stopped-flow spectrophotometry: This technique allowed researchers to monitor the kinetics of the reaction between dissolved CO2 and 4-AMTHP in aqueous solutions. [, ]
- 1H NMR spectroscopy: This method provided structural information about the species formed during the reaction, including the carbamic acid product. []
- Potentiometric titration: This technique was used to determine the equilibrium constants for the reaction between CO2 and 4-AMTHP at various temperatures. []
- Wetted-wall column experiments: This method was employed to study the CO2 absorption performance of 4-AMTHP blended with ammonia under more realistic conditions. []
Q4: What are the potential advantages of using 4-AMTHP in existing ammonia-based CO2 capture processes?
A4: Blending 4-AMTHP with ammonia solutions has been shown to enhance the rate of CO2 absorption. [] This improvement in kinetic reactivity could translate to:
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